ethyl N-({[1-(2-pyridinyl)ethyl]amino}carbonyl)-beta-alaninate

• IUPAC Name: ethyl 3-(1-pyridin-2-ylethylcarbamoylamino)propanoate
• InChI: InChI=1S/C13H19N3O3/c1-3-19-12(17)7-9-15-13(18)16-10(2)11-6-4-5-8-14-11/h4-6,8,10H,3,7,9H2,1-2H3,(H2,15,16,18)
• InChI Key: UDPSWYWQKVJDCU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCNC(=O)NC(C)C1=CC=CC=N1
• Molecular Formula: C13H19N3O3
• Molecular Weight: 265.31 g/mol

Description

Ethyl N-({[1-(2-pyridinyl)ethyl]amino}carbonyl)-beta-alaninate, also known as A-317491, is a selective antagonist of the P2X3 receptor, which is a ligand-gated ion channel that is involved in pain sensation. This compound has been extensively studied for its potential therapeutic applications in pain management and other related conditions.

Mechanism of Action

The P2X3 receptor is a ligand-gated ion channel that is activated by ATP and other nucleotides. Activation of this receptor leads to the influx of calcium ions into the cell, which triggers the release of neurotransmitters and the transmission of pain signals. ethyl N-({[1-(2-pyridinyl)ethyl]amino}carbonyl)-beta-alaninate selectively blocks the P2X3 receptor, preventing the influx of calcium ions and the transmission of pain signals.
Biochemical and Physiological Effects:
This compound has been shown to be effective in reducing pain in animal models of neuropathic pain and inflammatory pain. The compound has also been shown to be well-tolerated and to have minimal side effects. In addition to its potential use in pain management, this compound may also have applications in other areas of medicine, such as the treatment of asthma and other respiratory conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl N-({[1-(2-pyridinyl)ethyl]amino}carbonyl)-beta-alaninate is its selectivity for the P2X3 receptor, which makes it a valuable tool for studying the role of this receptor in pain transmission. The compound is also relatively easy to synthesize and has been optimized for high yields and purity. However, one limitation of this compound is that its effectiveness may be limited to certain types of pain, and it may not be effective in all patients.

Future Directions

There are several potential future directions for research on ethyl N-({[1-(2-pyridinyl)ethyl]amino}carbonyl)-beta-alaninate. One area of interest is the development of new pain medications based on the compound. Another area of research is the investigation of the compound's potential applications in other areas of medicine, such as respiratory conditions. Additionally, further studies are needed to fully understand the mechanisms of action of this compound and to identify any potential side effects or limitations of its use.

Synthesis Methods

The synthesis of ethyl N-({[1-(2-pyridinyl)ethyl]amino}carbonyl)-beta-alaninate involves a series of chemical reactions, starting with the reaction of ethyl glycinate hydrochloride with diethyl malonate to form ethyl N-(carbomethoxy)glycinate. This intermediate is then reacted with 2-pyridineethanol to form this compound. The synthesis of this compound has been optimized to achieve high yields and purity, and several modifications have been made to improve the process.

Scientific Research Applications

Ethyl N-({[1-(2-pyridinyl)ethyl]amino}carbonyl)-beta-alaninate has been extensively studied for its potential therapeutic applications in pain management, particularly in the treatment of chronic pain conditions such as neuropathic pain and inflammatory pain. The compound has been shown to selectively block the P2X3 receptor, which is involved in the transmission of pain signals. This makes it a promising candidate for the development of new pain medications.